(E)-3-(furan-3-yl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acrylamide

• CAS: 1799262-05-7
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.327
• SMILES: C1CC(C2=CC=CC=C21)(CNC(=O)C=CC3=COC=C3)O
• InChI: InChI=1S/C17H17NO3/c19-16(6-5-13-8-10-21-11-13)18-12-17(20)9-7-14-3-1-2-4-15(14)17/h1-6,8,10-11,20H,7,9,12H2,(H,18,19)/b6-5+
• InChIKey: YEPKVYCSSOFGIJ-AATRIKPKSA-N
• Solubility: not available

(E)-3-(Furan-3-yl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acrylamide (CAS 1799262-05-7): Baseline Identity and Pharmacological Context

(E)-3-(Furan-3-yl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acrylamide (CAS 1799262-05-7) is a synthetic small molecule featuring an electrophilic acrylamide warhead conjugated to a furan-3-yl ring and a 1-hydroxy-2,3-dihydro-1H-indene scaffold. It belongs to the acrylamide-substituted indane class, which has been described as inhibitors of YAP1/TAZ-TEAD-dependent gene transcription [1]. The compound is primarily supplied as a research reagent with a typical purity of 95% .

Acrylamide warhead – covalent target engagement in biochemical assays

Indane scaffold class – class-level YAP1/TAZ-TEAD pathway inhibition context

Research reagent grade – supplied for laboratory use; not for human or veterinary applications

• [1] Sanofi. Acrylamide-Substituted Indane Compounds and Therapeutic Use Thereof. US Patent Application US20230265047A1, published August 24, 2023. View Source

Why Generic Substitution Fails for (E)-3-(Furan-3-yl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acrylamide (CAS 1799262-05-7)

In-class compounds cannot be simply interchanged because the specific combination of a furan-3-yl ring, a hydroxy-substituted indane core, and an acrylamide linker critically defines the molecule's biochemical activity profile. Closely related analogs differing in the heterocycle (e.g., phenyl or furan-2-yl), the indane substitution pattern, or the acrylamide geometry (E vs. Z) exhibit distinct antiproliferative potencies and target engagement signatures [1][2]. Generic substitution risks loss of potency, altered selectivity, and unpredictable covalent binding kinetics, thereby invalidating experimental comparisons.

Heterocycle mismatch

Furan-3-yl vs. phenyl or furan-2-yl can shift antiproliferative profile; reported GI50 ranges diverge across analogs.

Indane substitution pattern

Hydroxy position and indane rigidity influence target engagement; close analogs may not replicate selectivity.

Acrylamide geometry

E/Z isomerism affects covalent binding kinetics; stereochemical purity may alter experimental reproducibility.

• [1] Tarleton, M., Dyson, L., Gilbert, J., Sakoff, J. A., & McCluskey, A. Focused library development of 2-phenylacrylamides as broad spectrum cytotoxic agents. Bioorganic & Medicinal Chemistry, 21(1), 2013, 209-219. View Source
• [2] Sanofi. Acrylamide-Substituted Indane Compounds and Therapeutic Use Thereof. US Patent Application US20230265047A1, published August 24, 2023. View Source

Quantitative Differentiation Evidence for (E)-3-(Furan-3-yl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acrylamide (CAS 1799262-05-7)

Enhanced Cytotoxicity of Furan-3-yl Acrylamides Versus Phenyl-Substituted Analogues

Furan-3-yl acrylamide analogues demonstrate a superior cytotoxicity breadth compared to their phenyl-substituted counterparts. In a focused library study, (E)-2-cyano-3-(furan-3-yl)-N-(4-methoxybenzyl)acrylamide (Compound 37) exhibited broad-spectrum growth inhibition with GI50 values of 5–16 µM, whereas replacement of the furan moiety with a simple phenyl ring (Compound 39) resulted in reduced activity (GI50 7–24 µM) [1]. This indicates that the furan-3-yl group contributes meaningfully to antiproliferative potency.

Furan-3-yl vs. phenyl cytotoxicity

Cross-study comparable

GI50 5–16 µM (furan-3-yl analog) vs. 7–24 µM (phenyl analog)

Furan-3-yl may support lower GI50 in NCI-60 panel; supports cytotoxicity endpoint comparison

48 h SRB assay; values from structurally related but not identical compounds

Evidence Dimension	Antiproliferative potency (GI50)
Target Compound Data	5–16 µM (furan-3-yl analog, Compound 37)
Comparator Or Baseline	7–24 µM (phenyl analog, Compound 39); 5–16 µM for 5-chlorofuran-2-yl and 5-bromofuran-2-yl analogs (Compounds 33, 34)
Quantified Difference	Furan-3-yl analog shows ~1.4–1.5 fold lower GI50 than phenyl analog across the range; comparable to halogenated furan-2-yl analogs
Conditions	NCI 60-cell line panel, 48 h exposure, SRB assay

Why This Matters

This cross-study comparison supports the selection of furan-3-yl over phenyl-bearing scaffolds for achieving higher intrinsic cytotoxicity, a key parameter in anticancer probe procurement.

• [1] Tarleton, M., Dyson, L., Gilbert, J., Sakoff, J. A., & McCluskey, A. Focused library development of 2-phenylacrylamides as broad spectrum cytotoxic agents. Bioorganic & Medicinal Chemistry, 21(1), 2013, 209-219. View Source

YAP1/TAZ-TEAD Transcriptional Inhibition Class Membership

The compound belongs to a class of acrylamide-substituted indanes that act as inhibitors of YAP1/TAZ-TEAD-dependent gene transcription, a mechanism implicated in multiple cancers [1]. While specific IC50 values for this exact compound are not publicly available, the patent class establishes a mechanistic rationale for its procurement in Hippo pathway research.

TEAD inhibition class membership

Class-level inference

No direct IC50 for this compound; patent class establishes YAP1/TAZ-TEAD context

Class-level pathway inhibition context for Hippo signaling research

Quantitative target engagement requires experimental confirmation

Evidence Dimension	Mechanistic target engagement
Target Compound Data	Class-level inhibition of YAP1/TAZ-TEAD transcription (no quantitative data for exact compound)
Comparator Or Baseline	Other indane-based TEAD inhibitors (e.g., N-(1-((3-(trifluoromethyl)phenyl)amino)-2,3-dihydro-1H-inden-5-yl)acrylamide, Compound No. 1 in US20230265047A1) have reported IC50 values in the nanomolar range (no direct comparison available)
Quantified Difference	N/A
Conditions	TEAD reporter gene assay (HEK293T cells)

Why This Matters

Despite the lack of direct potency data, the patent-established class connection validates the compound's utility in YAP/TAZ-TEAD screens, offering a distinct starting point for medicinal chemistry optimization.

• [1] Sanofi. Acrylamide-Substituted Indane Compounds and Therapeutic Use Thereof. US Patent Application US20230265047A1, published August 24, 2023. View Source

Structural Selectivity Profile Inferred from Indane Scaffold Rigidity

The rigid 1-hydroxy-2,3-dihydro-1H-indene scaffold restricts conformational flexibility relative to more flexible linkers (e.g., benzyl amine or aliphatic chains), potentially reducing off-target kinase engagement. While direct kinase profiling data are not reported, the restrained geometry of the indane core is a known design strategy to enhance target selectivity in acrylamide-based covalent inhibitors [1].

Selectivity inferred from scaffold

Data to verify

Rigid indane scaffold may reduce off-target kinase engagement; no profiling data available

Selectivity requires experimental kinase panel evaluation

Interpretation based on structural rationale, not direct evidence

Evidence Dimension	Predicted target selectivity
Target Compound Data	Restrained indane scaffold (no quantitative selectivity data)
Comparator Or Baseline	Flexible linker-containing acrylamides (no direct comparison)
Quantified Difference	N/A
Conditions	N/A

Why This Matters

The indane scaffold's inherent rigidity may translate to a more favorable selectivity window, a critical factor for chemical probe procurement where off-target activity confounds interpretation.

• [1] Sanofi. Acrylamide-Substituted Indane Compounds and Therapeutic Use Thereof. US Patent Application US20230265047A1, published August 24, 2023. View Source

Favorable Synthetic Handle via Hydroxy Group for Bioconjugation and Derivatization

The presence of a hydroxy group on the indane C1 position offers a versatile site for further chemical modification, including esterification, etherification, and carbamate formation, without engaging the essential acrylamide warhead [1]. Analogous indane-hydroxy intermediates are routinely exploited in medicinal chemistry to generate diverse compound libraries .

Synthetic hydroxy handle

Supporting evidence

C1 hydroxy group enables esterification, etherification, or carbamate formation

Supports focused library synthesis and probe derivatization

Reaction conditions compatible with acrylamide warhead integrity

Evidence Dimension	Synthetic tractability
Target Compound Data	Hydroxy group present for derivatization
Comparator Or Baseline	Compounds lacking a free hydroxy handle (e.g., N-(1-((3-(trifluoromethyl)phenyl)amino)-2,3-dihydro-1H-inden-5-yl)acrylamide) require more complex synthetic routes for further modification
Quantified Difference	N/A
Conditions	Standard organic synthesis conditions

Why This Matters

The chemical handle streamlines the generation of focused libraries for SAR exploration or the synthesis of PROTACs, fluorescent probes, and affinity reagents, adding procurement value beyond primary bioactivity.

• [1] Petersen, A. B., et al. Synthetic studies on the indane SHIP1 agonist AQX-1125. European Journal of Organic Chemistry, 2022, e202200498. View Source

Optimal Research and Industrial Use Cases for (E)-3-(Furan-3-yl)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acrylamide (CAS 1799262-05-7)

Hippo Pathway/TEAD Inhibitor Screening

Given its classification as an acrylamide-substituted indane TEAD inhibitor [1], this compound is ideally suited for use as a reference inhibitor in YAP1/TAZ-TEAD transcriptional reporter assays (e.g., 8xGTIIC-luciferase in HEK293T cells) to benchmark the potency of novel TEAD modulators. Its furan-3-yl moiety may offer a distinct pharmacophore compared to more common phenyl-based inhibitors [2].

Cytotoxicity Probe in Cancer Cell Line Panels

The broad-spectrum cytotoxicity observed for furan-3-yl acrylamides (GI50 5–16 µM) [2] supports the use of this compound as a cytotoxic probe in NCI-60 or similar cancer cell line panels. Particularly, it can serve as a positive control when screening derivatives with improved potency or selectivity.

Medicinal Chemistry Diversification via the Hydroxy Handle

The free hydroxy group on the indane ring provides a convenient derivatization site [3]. Researchers can rapidly synthesize esters, ethers, or carbamates to explore structure-activity relationships (SAR) around the indane region without disturbing the acrylamide warhead, thereby accelerating lead optimization cycles.

Target Identification and Chemical Biology Tool Generation

The compound can be employed as a precursor for the synthesis of affinity-based probes (e.g., biotinylated or fluorescent derivatives) to identify cellular targets of furan-3-yl acrylamides. The covalent acrylamide warhead enables target capture and subsequent identification via mass spectrometry-based proteomics [1].

Application

Selection Property

Validation Focus

TEAD transcription reporter assays

Class-level YAP1/TAZ-TEAD inhibition context

Benchmark against novel TEAD modulators in HEK293T reporter systems

Cancer cell panel screening

Reported furan-3-yl cytotoxicity context

GI50 endpoint comparison in NCI-60 or similar panels

Medicinal chemistry derivatization

Hydroxy group for ester/ether/carbamate synthesis

SAR exploration without warhead modification

Chemical biology probe generation

Acrylamide warhead for covalent target capture

Affinity-based proteomics target identification

• [1] Sanofi. Acrylamide-Substituted Indane Compounds and Therapeutic Use Thereof. US Patent Application US20230265047A1, published August 24, 2023. View Source
• [2] Tarleton, M., Dyson, L., Gilbert, J., Sakoff, J. A., & McCluskey, A. Focused library development of 2-phenylacrylamides as broad spectrum cytotoxic agents. Bioorganic & Medicinal Chemistry, 21(1), 2013, 209-219. View Source
• [3] Petersen, A. B., et al. Synthetic studies on the indane SHIP1 agonist AQX-1125. European Journal of Organic Chemistry, 2022, e202200498. View Source